GSK3038548A
Overview
Description
GSK3038548A is a potent RORγ inverse agonist.
Scientific Research Applications
Gene Set Enrichment Analysis in Biomedical Research
- Gene Set Enrichment Analysis (GSEA) is a method used for interpreting genome-wide expression profiles in biomedical research. This approach focuses on gene sets - groups of genes sharing common biological functions or regulation - to derive biological insights from genomic data. Such methods are crucial in understanding complex biological mechanisms that could be related to compounds like GSK3038548A (Subramanian et al., 2005).
Graph Signal Processing in Biomedical Data Analysis
- Graph Signal Processing (GSP) is another innovative approach used for processing data on irregular graph domains. It is applied in various areas, including the analysis of biological data. Techniques like GSP could be instrumental in analyzing complex datasets related to research compounds (Ortega et al., 2017).
Advancements in Genome Sequence Archiving
- The Genome Sequence Archive (GSA) is a resource for archiving raw sequence data, providing a crucial database for worldwide scientific communities. This resource can be essential for storing and analyzing genetic data which might be relevant for understanding the effects or applications of compounds like this compound (Chen et al., 2021).
Gene and Cell Therapy Research
- Gene and cell therapy research, including advancements in ex vivo gene therapy, highlights the evolving landscape of biomedical treatments. This research provides a context for understanding the potential application areas of new compounds in treating genetic disorders (Aiuti et al., 2017).
Good Scientific Practice in Research
- Good Scientific Practice (GSP) in research emphasizes the importance of standards and guidelines for conducting high-quality scientific research. This encompasses all areas of scientific inquiry, including the research and development of new compounds (Niso et al., 2021).
properties
Molecular Formula |
C25H36N2O5S |
|---|---|
Molecular Weight |
476.63 |
IUPAC Name |
N-(4-Ethylphenyl)-4-(1-hydroxy-2-morpholinoethyl)-3-(hydroxymethyl)-N-isobutylbenzenesulfonamide |
InChI |
InChI=1S/C25H36N2O5S/c1-4-20-5-7-22(8-6-20)27(16-19(2)3)33(30,31)23-9-10-24(21(15-23)18-28)25(29)17-26-11-13-32-14-12-26/h5-10,15,19,25,28-29H,4,11-14,16-18H2,1-3H3 |
InChI Key |
XMKGOIRZEGDLQX-UHFFFAOYSA-N |
SMILES |
O=S(C1=CC=C(C(O)CN2CCOCC2)C(CO)=C1)(N(C3=CC=C(CC)C=C3)CC(C)C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GSK-3038548A; GSK 3038548A; GSK3038548A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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